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This technical support center provides troubleshooting guidance for researchers, scientists,
and drug development professionals experiencing flaking or peeling with MS143 coatings. The
following frequently asked questions (FAQs) and troubleshooting guides will help identify and
resolve common issues encountered during experimental application.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of MS143 coating flaking or peeling?

Flaking or peeling of MS143 coatings is most often attributed to issues in one of three areas:
surface preparation, application technique, or curing. Inadequate surface preparation is a
primary cause of poor adhesion.[1][2][3] Additionally, environmental conditions during
application and curing play a critical role in the coating's final integrity.[2][3][4]

Q2: Can the thickness of the applied MS143 coating affect its adhesion?

Yes, applying the coating too thickly can lead to cracking and subsequent peeling.[1][5] Thick
coatings can develop internal stresses as they cure, leading to cohesion and adhesion failures.
Conversely, a coating that is too thin may not provide adequate coverage or performance.
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Q3: Does the age of the MS143 product affect its performance?

While not explicitly stated in the provided search results, it is a general best practice in a
laboratory setting to use products within their recommended shelf life. Expired coatings may
have undergone chemical changes that could affect their adhesive properties.

Q4: Is MS143 compatible with all substrate materials?

MS-143XD and MS-143TE are described as being applicable to a wide variety of materials
including metals, ceramics, glass, elastomers, and various plastics.[6][7] However, specific
surface characteristics or the presence of mold release agents on plastic substrates could
interfere with adhesion.

Troubleshooting Guide: Flaking or Peeling

This guide will help you systematically troubleshoot and resolve issues with MS143 coating
adhesion.

Step 1: Analyze the Failure Mode

Careful observation of the flaking or peeling can provide clues to the root cause.

» Delamination: The coating lifts cleanly from the substrate, indicating a loss of adhesion at the
coating-substrate interface. This is often due to improper surface preparation.[1][5]

o Cohesive Failure: The coating splits, leaving a layer on the substrate and a layer flaked off.
This could point to issues with the coating's internal strength, possibly related to improper
curing or excessive thickness.

Step 2: Review Your Experimental Protocol

Compare your application procedure against the manufacturer's recommendations. The
following table outlines key parameters for MS143 application.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#ms143-coating-technical-support-center-troubleshooting-flaking-and-peeling
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#ms143-coating-technical-support-center-troubleshooting-flaking-and-peeling
https://www.miller-stephenson.com/wp-content/uploads/2016/09/MS-143XD.pdf
https://www.tentacle.in/products/index.php?route=extension/module/document/download&filename=MS143TE_QT_TDS.pdf
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#ms143-coating-technical-support-center-troubleshooting-flaking-and-peeling
https://marvelcoatings.com/blog/coating-failure-troubleshooting-fixing-blistering-cracking-delamination
https://www.adv-polymer.com/blog/industrial-coatings
https://www.benchchem.com/product/b12406210/docs?utm_src=pdf-body#ms143-coating-technical-support-center-troubleshooting-flaking-and-peeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Parameter

Recommended
Specification

Potential Impact of
Deviation

Surface Preparation

Thoroughly clean the surface
mechanically (e.g., bead
blasting, steel wool) and
chemically.[6][7][8] All previous
coatings or release agents
must be removed.[6][7][8]

Contaminants like oil, grease,
or dust prevent proper
adhesion.[2][9][10]

Product Mixing

Mix thoroughly before and

continuously during use.[6][7]

[8]

The active PTFE patrticles can
settle, leading to an
inconsistent and poorly

performing film.[8]

Application Temperature

Apply to a surface that is
below 50°C.[6][7][8]

Applying to a hot surface can
cause the solvent to evaporate
too quickly, affecting film

formation.[1]

Solvent Evaporation

Allow the solvent to dry
completely before any

subsequent processing or use.

[elr71el

Incomplete solvent
evaporation will drastically
reduce product performance
and adhesion.[6][7][8]

Curing (Fused Coating)

Heat the surface to 581°F -
600°F (305°C - 315°C) for 5-10
minutes.[6][7][8]

This optional step creates a
more durable and robust
coating. Without it, the coating
may be less resilient.[6][7][8]

Step 3: Implement Corrective Actions

Based on your review, implement the following corrective actions.

Detailed Methodologies for Key Experiments
Protocol 1: Standard Surface Preparation

» Mechanical Cleaning: For robust substrates like metals, use bead blasting or fine-grit steel

wool to create a slightly abraded surface. For more delicate substrates, a thorough wipe with
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a lint-free cloth may be sufficient.

o Chemical Cleaning: Following mechanical preparation, clean the surface with a suitable
solvent like acetone or isopropyl alcohol to remove any organic residues. Use a fresh, lint-
free cloth for this step.

e Final Rinse: If appropriate for the substrate, a final rinse with deionized water can remove
any remaining cleaning agents.

e Drying: Ensure the substrate is completely dry before applying the MS143 coating. This can
be achieved by air drying or using a gentle stream of nitrogen.

Protocol 2: Cross-Hatch Adhesion Test (ASTM D3359)

This test provides a quantitative measure of the coating's adhesion to the substrate.

e Incision: Use a sharp utility knife or a specialized cross-hatch cutter to make a series of
parallel cuts through the coating to the substrate. Make a second set of cuts perpendicular to
the first, creating a grid of small squares.

» Cleaning: Gently brush the area with a soft brush to remove any loose flakes of coating.

o Tape Application: Apply a piece of pressure-sensitive adhesive tape (as specified in the
ASTM standard) over the grid. Press the tape down firmly to ensure good contact.

o Tape Removal: Within 90 seconds of application, pull the tape off at a steady rate.

o Evaluation: Examine the grid area and the tape for any removed coating. The results are
classified on a scale from 5B (no peeling or removal) to OB (severe peeling).

Visual Troubleshooting Workflows

The following diagrams illustrate the logical flow for troubleshooting MS143 coating adhesion
ISsues.
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Inadequate Surface

Click to download full resolution via product page

Caption: Troubleshooting workflow for MS143 coating adhesion failure.
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Substrate Selection

1. Mechanical Cleaning
(e.g., Bead Blasting, Abrasion)

'

2. Chemical Cleaning
(e.g., Acetone, IPA)

i

3. Thorough Drying

'

4. Continuous Mixing of MS143

:

5. Application
(Spray, < 50°C surface)

l

6. Complete Solvent Evaporation

:

7. Optional: Fused Curing
(305-315°C, 5-10 min)

Coated Product

Click to download full resolution via product page

Caption: Recommended experimental workflow for MS143 coating application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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